Cas no 1174872-34-4 (1-cyclopentyl-5-(trifluoromethyl)-1H-pyrazol-3-amine)

1-Cyclopentyl-5-(trifluoromethyl)-1H-pyrazol-3-amine is a fluorinated pyrazole derivative with notable chemical properties due to its trifluoromethyl and cyclopentyl substituents. The trifluoromethyl group enhances its lipophilicity and metabolic stability, making it valuable in medicinal chemistry and agrochemical applications. The cyclopentyl moiety contributes to steric bulk, potentially improving selectivity in binding interactions. This compound serves as a versatile intermediate in the synthesis of biologically active molecules, particularly in the development of pharmaceuticals and crop protection agents. Its structural features allow for further functionalization, enabling tailored modifications for specific research or industrial purposes. The amine group provides a reactive site for derivatization, expanding its utility in heterocyclic chemistry.

1-cyclopentyl-5-(trifluoromethyl)-1H-pyrazol-3-amine structure

1174872-34-4 structure

Product Name:1-cyclopentyl-5-(trifluoromethyl)-1H-pyrazol-3-amine

CAS No:1174872-34-4

MF:C₉H₁₂F₃N₃

MW:219.20689201355

MDL:MFCD12405270

CID:3159765

PubChem ID:45602138

Update Time:2025-06-07

1-cyclopentyl-5-(trifluoromethyl)-1H-pyrazol-3-amine Chemical and Physical Properties

Names and Identifiers

- 1-cyclopentyl-5-(trifluoromethyl)-1H-pyrazol-3-amine
- AKOS005169121
- STK510344
- CS-0241293
- 1-cyclopentyl-5-(trifluoromethyl)pyrazol-3-amine
- ZWB87234
- EN300-232228
- 1174872-34-4
- MDL： MFCD12405270
- Inchi： 1S/C9H12F3N3/c10-9(11,12)7-5-8(13)14-15(7)6-3-1-2-4-6/h5-6H,1-4H2,(H2,13,14)
- InChI Key： TZNBNFYHFXTGOC-UHFFFAOYSA-N
- SMILES： FC(C1=CC(N)=NN1C1CCCC1)(F)F

Computed Properties

Exact Mass: 219.09833188Da
Monoisotopic Mass: 219.09833188Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 15
Rotatable Bond Count: 2
Complexity: 225
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2
Topological Polar Surface Area: 43.8Å²

1-cyclopentyl-5-(trifluoromethyl)-1H-pyrazol-3-amine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Chemenu	CM487448-1g	1-Cyclopentyl-5-(trifluoromethyl)-1H-pyrazol-3-amine	1174872-34-4	97%	1g	$480	2023-01-19
Enamine	EN300-232228-0.05g	1-cyclopentyl-5-(trifluoromethyl)-1H-pyrazol-3-amine	1174872-34-4	95%	0.05g	$306.0	2024-06-20
Enamine	EN300-232228-0.1g	1-cyclopentyl-5-(trifluoromethyl)-1H-pyrazol-3-amine	1174872-34-4	95%	0.1g	$455.0	2024-06-20
Enamine	EN300-232228-0.25g	1-cyclopentyl-5-(trifluoromethyl)-1H-pyrazol-3-amine	1174872-34-4	95%	0.25g	$649.0	2024-06-20
Enamine	EN300-232228-0.5g	1-cyclopentyl-5-(trifluoromethyl)-1H-pyrazol-3-amine	1174872-34-4	95%	0.5g	$1023.0	2024-06-20
Enamine	EN300-232228-1.0g	1-cyclopentyl-5-(trifluoromethyl)-1H-pyrazol-3-amine	1174872-34-4	95%	1.0g	$1311.0	2024-06-20
Enamine	EN300-232228-2.5g	1-cyclopentyl-5-(trifluoromethyl)-1H-pyrazol-3-amine	1174872-34-4	95%	2.5g	$2295.0	2024-06-20
Enamine	EN300-232228-5.0g	1-cyclopentyl-5-(trifluoromethyl)-1H-pyrazol-3-amine	1174872-34-4	95%	5.0g	$3935.0	2024-06-20
Enamine	EN300-232228-10.0g	1-cyclopentyl-5-(trifluoromethyl)-1H-pyrazol-3-amine	1174872-34-4	95%	10.0g	$7215.0	2024-06-20
Enamine	EN300-232228-1g	1-cyclopentyl-5-(trifluoromethyl)-1H-pyrazol-3-amine	1174872-34-4	95%	1g	$1311.0	2023-09-15

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